Cas no 24924-80-9 (4-ethoxybenzenesulfonohydrazide)

• Product Name: 4-ethoxybenzenesulfonohydrazide
• CAS No: 24924-80-9
• MF: C₈H₁₂N₂O₃S
• MW: 216.257480621338
• MDL: MFCD00519218
• CID: 290776
• PubChem ID: 2063483
• Update Time: 2025-07-02

4-ethoxybenzenesulfonohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-ethoxy-, hydrazide
• 4-ETHOXYBENZENESULFONOHYDRAZIDE
• (4-ethoxyphenyl)hydrazinosulfone
• 4-Aethoxy-benzolsulfonsaeure-hydrazid
• 4-ethoxy-benzenesulfonic acid hydrazide
• AC1M14GC
• AC1Q37G7
• CTK1A7851
• Oprea1_419196
• HMS2330M05
• VS-06382
• SMR000150019
• cid_2063483
• MFCD00519218
• CS-0307612
• EN300-03570
• BDBM83515
• CHEMBL1579116
• 4-ethoxybenzene-1-sulfonohydrazide
• 24924-80-9
• AKOS000116240
• A911887
• MLS000569000
• DTXSID80366277
• Z56785000
• SCHEMBL21977540
• 4-ethoxybenzenesulfonohydrazide

• MDL： MFCD00519218
• Inchi： 1S/C8H12N2O3S/c1-2-13-7-3-5-8(6-4-7)14(11,12)10-9/h3-6,10H,2,9H2,1H3
• InChI Key： YAFWZZVGGJCNRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC)(NN)(=O)=O

Computed Properties

• Exact Mass: 216.05696
• Monoisotopic Mass: 216.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• PSA: 81.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxybenzenesulfonohydrazide

Recent Advances in the Study of 4-Ethoxybenzenesulfonohydrazide (CAS: 24924-80-9) and Its Applications in Chemical Biology and Medicine

4-Ethoxybenzenesulfonohydrazide (CAS: 24924-80-9) is a sulfonohydrazide derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its ethoxy-substituted benzene ring and sulfonohydrazide functional group, has been explored for its diverse biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in various disease models.

One of the key areas of research involving 4-ethoxybenzenesulfonohydrazide is its role as a precursor in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel sulfonamide-based inhibitors targeting carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and cancer. The study highlighted the compound's ability to form stable interactions with the enzyme's active site, leading to potent inhibitory effects. These findings underscore the potential of 4-ethoxybenzenesulfonohydrazide as a versatile scaffold for drug discovery.

In addition to its applications in drug development, 4-ethoxybenzenesulfonohydrazide has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) reported that derivatives of this compound exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic pathways. These results suggest that 4-ethoxybenzenesulfonohydrazide could serve as a promising lead compound for the development of new antibiotics.

Another notable advancement in the study of 4-ethoxybenzenesulfonohydrazide is its potential use in cancer therapy. A 2023 preclinical study published in European Journal of Medicinal Chemistry explored the compound's antiproliferative effects against various cancer cell lines, including breast, lung, and colon cancer. The study revealed that 4-ethoxybenzenesulfonohydrazide induced apoptosis via the mitochondrial pathway and exhibited selective toxicity toward cancer cells while sparing normal cells. These findings highlight its potential as a chemotherapeutic agent with reduced side effects.

Despite these promising developments, challenges remain in the clinical translation of 4-ethoxybenzenesulfonohydrazide-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties, as evidenced by a 2024 ACS Medicinal Chemistry Letters study that reported improved oral bioavailability in rodent models.

In conclusion, 4-ethoxybenzenesulfonohydrazide (CAS: 24924-80-9) represents a compelling area of research in chemical biology and medicine. Its diverse biological activities, coupled with its versatility as a synthetic intermediate, make it a valuable compound for further exploration. Future studies should focus on optimizing its therapeutic potential, elucidating its molecular targets, and advancing its development toward clinical applications.